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L-Carnitine-13C Chloride proper disposal
procedures

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: L-Carnitine-13C Chloride

Cat. No.: B1152015

This guide outlines the precise disposal procedures for L-Carnitine-13C Chloride, designed
for researchers and facility managers in drug development and analytical chemistry.

Part 1: Chemical & Isotopic Context
1.1 The Stability Distinction (Critical) L-Carnitine-13C Chloride contains Carbon-13 (

), a stable, non-radioactive isotope.

o Radiological Status:Exempt. It does not decay and emits no ionizing radiation.

o Operational Implication: Do NOT dispose of this material in radioactive waste streams (e.g.,
with

or

). Doing so triggers unnecessary regulatory burdens and disposal costs. Treat strictly as
chemical waste.

1.2 Chemical Hazard Profile While stable, the compound is a chemical irritant.

o CAS Number: 6645-46-1 (Unlabeled parent); 13C-labeled variants often share CAS or have
specific isotope CAS.

e Molecular Formula:
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(labeled carbons vary).

 Signal Word:WARNING
o GHS Classifications:

o Skin Irritation (Category 2)[1][2]

o Eye Irritation (Category 2A)[2]

o Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)[2]
Part 2: Waste Classification & Segregation
Proper segregation prevents cross-contamination and ensures RCRA compliance.
2.1 RCRA Status (USA)

o Listed Waste: Not listed (Not F, K, P, or U listed).

e Characteristic Waste:

[¢]

Ignitability (D001): No.

Corrosivity (D002):Conditional. Aqueous solutions of amine hydrochlorides can be acidic.
If

[¢]

, it is D002.[3] See Protocol Step 3.

[¢]

Reactivity (D003): No.

o

Toxicity (D004-D043): No.

2.2 Segregation Decision Tree Use the following logic flow to determine the correct waste

stream.
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Waste Material:

L-Carnitine-13C Chloride Standard Stream Hazardous Stream

Physical State?

Solid/Powder Liquid/Solution

Solid Chemical Waste

2
(Non-Regulated Organic) SDNEI S

Organic Solvent
(e.g., MeOH, ACN)

Organic Solvent Waste
(Halogenated/Non-Halogenated)

pH < 2.0 oH > 2.0

Corrosive Waste (D002) Aqueous Chemical Waste

(Inorganic Acid Stream) (Non-Hazardous)

Click to download full resolution via product page

Figure 1: Waste Segregation Logic Flow for L-Carnitine-13C Chloride. This decision tree
ensures compliance with RCRA corrosivity standards for aqueous solutions.
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Part 3: Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Powder or Contaminated
Solids)

Applicability: Expired stock, spill cleanup residues, contaminated weighing boats/gloves.

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.

Labeling: Affix a hazardous waste label.
o Constituents: "L-Carnitine-13C Chloride" (Do not abbreviate).
o Hazard Checkbox: Mark "Irritant”.

Transfer: Transfer solid waste to the container. Do not generate dust.[1][4][5][6][7][8]

o Engineering Control: Perform transfer inside a chemical fume hood.[9]

Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel in the same

container).

Storage: Store in the "Solid Chemical Waste" satellite accumulation area until pickup.

Scenario B: Aqueous Solutions (Buffers, HPLC Waste)

Applicability: Leftover stock solutions, mobile phases.
e pH Verification (The Self-Validating Step):
o Dip a pH strip into the waste solution.

o Observation: L-Carnitine HCI is a weak acid. High concentrations may drop pH
significantly.

o Action:

= |f pH
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: Segregate into Corrosive Acid Waste.[3]

» |f pH
. Segregate into Aqueous Chemical Waste.

o Compatibility Check: Ensure the waste container does not contain strong oxidizing agents
(e.g., Nitric Acid, Permanganates), as L-Carnitine can react with oxidizers.

e Disposal: Pour into the designated carboy using a funnel. Close the latch/cap immediately.

Scenario C: Mixed Organic Solvents (HPLC Eluents)

Applicability: Solutions containing Acetonitrile or Methanol.
» Classification: Treat based on the organic solvent (e.g., Ignitable D001 for Acetonitrile).

e Procedure: Collect in "Organic Solvent Waste" carboys. The L-Carnitine-13C content is
considered a contaminant within the solvent stream.

Part 4: Spill Management Workflow

Immediate Response: Do not attempt to clean up if you have respiratory conditions or if the
spill is >50g (unless trained).

Don PPE: Containment: Cleanup: Decontamination:
Spill Detected Nitrile Gloves, Lab Coat, Cover with damp paper towels P Scoop/Sweep into Wash area with water
Safety Goggles, N95 Mask (Prevents dust) Disposal Container Check pH of rinse

Click to download full resolution via product page

Figure 2: Operational workflow for solid L-Carnitine-13C Chloride spills.[2][7][9] Dampening
the powder is critical to prevent inhalation of dust.

Spill Cleanup Protocol:

o Dampen: Gently mist the powder with water or cover with wet paper towels. Reasoning:
Prevents aerosolization of the respiratory irritant.
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e Scoop: Use a plastic scoop or dustpan. Place material into a waste jar.
e Wash: Wipe the surface with water and soap.[5]
e Final Check: Verify no white residue remains.

Part 5: Documentation & Compliance Data

5.1 Quantitative Data for Manifests Use these values when filling out waste manifests or EHS
inventory logs.

Parameter Value Note
o ) ) Not DOT regulated for
Proper Shipping Name Non-Regulated Chemical Solid
transport

None (Unless pH Default to "Non-Hazardous

RCRA Code

2, then D002) Chemical”
N Suitable for aqueous waste
Water Solubility Soluble (>50 mg/mL)
streams
Flash Point N/A Not Ignitable
R o Do not mix with
Incompatibilities Strong Oxidizers

Nitrates/Peroxides

5.2 Waste Minimization

 Inventory Control: Purchase only required quantities. 13C-labeled compounds are
expensive; excess disposal represents significant financial loss.

o Sharing: Unused, unexpired material should be offered to other internal labs before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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